Role of quaternary ammonium salts as new additives in the enantioselective organocatalytic β-benzylation of enals†‡
Chemical Communications Pub Date: 2012-03-30 DOI: 10.1039/C2CC31451G
Abstract
We report herein the efficiency of quaternary ammonium salts as co-catalysts in organocatalytic Michael reactions involving iminium activation of α,β-unsaturated aldehydes. The enantioselective formal benzylation of these substrates has been optimized and used to rationalize the role of the ammonium salts in these processes.
Recommended Literature
- [1] Folate-conjugated dually responsive micelles for targeted anticancer drug delivery
- [2] Glymes as versatile solvents for chemical reactions and processes: from the laboratory to industry
- [3] Back cover
- [4] Interactions between polymer brushes and a polymer solution: mesoscale modelling of the structural and frictional properties
- [5] General Discussion
- [6] Strong and specific interaction of ultra small superparamagnetic iron oxide nanoparticles and human activated platelets mediated by fucoidan coating†
- [7] Structural self-sorting of pseudopeptide homo and heterodimeric disulfide cages in water: mechanistic insights and cation sensing†
- [8] Determination of 3,5-dinitro-o-toluamide in poultry feedstuffs and pre-mixes by high-performance liquid chromatography
- [9] Polysaccharide from garlic straw: extraction, structural data, biological properties and application to beef meat preservation
- [10] The preparation of NiV3O8/Ni composite via an in situ corrosion method and its use as a new sort of anode material for Li-ion batteries†
Journal Name：Chemical Communications
Research Products
-
5-Fluoro-2-nitrobenzotrifluoride
CAS no.: 393-09-9
-
CAS no.: 2550-02-9
-
CAS no.: 97-17-6
-
CAS no.: 403-54-3
-
CAS no.: 74-55-5
-
CAS no.: 3558-60-9
-
4-Ethoxy-3-methoxybenzaldehyde
CAS no.: 120-25-2
